Cas no 1493684-91-5 (2-(2,2-dimethylpiperazin-1-yl)acetic acid)
2-(2,2-dimethylpiperazin-1-yl)acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(2,2-dimethylpiperazin-1-yl)acetic acid
- 1-Piperazineacetic acid, 2,2-dimethyl-
- 2-(2,2-dimethylpiperazin-1-yl)aceticacid
- AKOS014799122
- SCHEMBL5571544
- EN300-1456501
- 1493684-91-5
- CS-0346203
-
- Inchi: 1S/C8H16N2O2/c1-8(2)6-9-3-4-10(8)5-7(11)12/h9H,3-6H2,1-2H3,(H,11,12)
- InChI Key: PXEAZUNEUJMVDJ-UHFFFAOYSA-N
- SMILES: N1(CC(O)=O)CCNCC1(C)C
Computed Properties
- Exact Mass: 172.121177757g/mol
- Monoisotopic Mass: 172.121177757g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 180
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.5
- Topological Polar Surface Area: 52.6Ų
Experimental Properties
- Density: 1.049±0.06 g/cm3(Predicted)
- Boiling Point: 290.8±25.0 °C(Predicted)
- pka: 1.85±0.10(Predicted)
2-(2,2-dimethylpiperazin-1-yl)acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1456501-1.0g |
2-(2,2-dimethylpiperazin-1-yl)acetic acid |
1493684-91-5 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1456501-50mg |
2-(2,2-dimethylpiperazin-1-yl)acetic acid |
1493684-91-5 | 50mg |
$707.0 | 2023-09-29 | ||
| Enamine | EN300-1456501-100mg |
2-(2,2-dimethylpiperazin-1-yl)acetic acid |
1493684-91-5 | 100mg |
$741.0 | 2023-09-29 | ||
| Enamine | EN300-1456501-250mg |
2-(2,2-dimethylpiperazin-1-yl)acetic acid |
1493684-91-5 | 250mg |
$774.0 | 2023-09-29 | ||
| Enamine | EN300-1456501-500mg |
2-(2,2-dimethylpiperazin-1-yl)acetic acid |
1493684-91-5 | 500mg |
$809.0 | 2023-09-29 | ||
| Enamine | EN300-1456501-1000mg |
2-(2,2-dimethylpiperazin-1-yl)acetic acid |
1493684-91-5 | 1000mg |
$842.0 | 2023-09-29 | ||
| Enamine | EN300-1456501-2500mg |
2-(2,2-dimethylpiperazin-1-yl)acetic acid |
1493684-91-5 | 2500mg |
$1650.0 | 2023-09-29 | ||
| Enamine | EN300-1456501-5000mg |
2-(2,2-dimethylpiperazin-1-yl)acetic acid |
1493684-91-5 | 5000mg |
$2443.0 | 2023-09-29 | ||
| Enamine | EN300-1456501-10000mg |
2-(2,2-dimethylpiperazin-1-yl)acetic acid |
1493684-91-5 | 10000mg |
$3622.0 | 2023-09-29 |
2-(2,2-dimethylpiperazin-1-yl)acetic acid Related Literature
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
Additional information on 2-(2,2-dimethylpiperazin-1-yl)acetic acid
Introduction to 2-(2,2-dimethylpiperazin-1-yl)acetic acid (CAS No. 1493684-91-5)
2-(2,2-dimethylpiperazin-1-yl)acetic acid, also known by its CAS number 1493684-91-5, is a versatile organic compound with significant applications in the fields of pharmaceuticals, medicinal chemistry, and chemical synthesis. This compound is characterized by its unique structure, which includes a piperazine ring substituted with two methyl groups and an acetic acid moiety. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable intermediate in the development of various therapeutic agents.
The chemical structure of 2-(2,2-dimethylpiperazin-1-yl)acetic acid is represented by the formula C7H15N2O2. The piperazine ring, a six-membered heterocyclic compound with two nitrogen atoms, is a common motif in many pharmaceuticals due to its ability to form hydrogen bonds and interact with biological targets. The dimethyl substitution on the piperazine ring enhances the lipophilicity of the molecule, potentially improving its cell membrane permeability and bioavailability. The acetic acid group provides a carboxylic acid functionality, which can participate in various chemical reactions and biological processes.
In recent years, 2-(2,2-dimethylpiperazin-1-yl)acetic acid has gained attention for its potential use in the development of novel drugs. One area of focus has been its application in the synthesis of central nervous system (CNS) active compounds. Studies have shown that derivatives of this compound exhibit potent activity against various neurological disorders, including anxiety, depression, and neurodegenerative diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that a derivative of 2-(2,2-dimethylpiperazin-1-yl)acetic acid demonstrated significant anxiolytic effects in animal models without causing sedation or motor impairment.
Beyond CNS applications, 2-(2,2-dimethylpiperazin-1-yl)acetic acid has also shown promise in the treatment of inflammatory conditions. Research conducted at the University of California in 2020 revealed that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that it could be a valuable lead compound for developing anti-inflammatory drugs with reduced side effects compared to existing treatments.
The synthetic accessibility of 2-(2,2-dimethylpiperazin-1-yl)acetic acid further enhances its utility in drug discovery and development. Several efficient synthetic routes have been reported in the literature, allowing for large-scale production and structural modification. One notable method involves the reaction of 1-bromo-3-methylbutane with piperazine followed by esterification and hydrolysis to yield the final product. This multi-step process can be optimized to achieve high yields and purity levels, making it suitable for industrial-scale synthesis.
In addition to its pharmaceutical applications, 2-(2,2-dimethylpiperazin-1-yl)acetic acid has found use in other areas of chemistry. For example, it serves as a building block for the synthesis of chiral ligands used in asymmetric catalysis. The chiral centers introduced by the dimethyl substitution on the piperazine ring can be exploited to control stereochemistry during catalytic reactions, leading to highly enantioselective products. This property is particularly valuable in the production of pharmaceuticals where enantiomeric purity is crucial.
The safety profile of 2-(2,2-dimethylpiperazin-1-yl)acetic acid has been extensively studied to ensure its suitability for use in various applications. Toxicological assessments have shown that it exhibits low toxicity when administered at therapeutic doses. However, as with any chemical compound used in pharmaceuticals or other industries, proper handling and storage protocols should be followed to minimize potential risks.
In conclusion, 2-(2,2-dimethylpiperazin-1-yl)acetic acid (CAS No. 1493684-91-5) is a multifunctional compound with a wide range of applications in pharmaceuticals, medicinal chemistry, and chemical synthesis. Its unique structural features and favorable biological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new potential uses and mechanisms of action, this compound is likely to play an increasingly important role in advancing medical treatments and chemical technologies.
1493684-91-5 (2-(2,2-dimethylpiperazin-1-yl)acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)